Cas no 97426-53-4 (2-(4-methylphenyl)ethanethioamide)

• Product Name: 2-(4-methylphenyl)ethanethioamide
• CAS No: 97426-53-4
• MF: C₉H₁₁NS
• MW: 165.25534081459
• MDL: MFCD00278201
• CID: 91139
• PubChem ID: 2806791
• Update Time: 2025-04-18

2-(4-methylphenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(p-Tolyl)thioacetamide
• 2-(4-Methylphenyl)thioacetamide
• 2-(4-Methylphenyl)ethanethioamide
• 2-(2-[1,1'-BIPHENYL]-4-YL-2-OXOETHYL)ISOQUINOLINIUM BROMIDE
• HMS551I04
• 2-(4-Methyl phenyl)ethane thioamide
• FT-0691246
• MFCD00278201
• DTXSID00384519
• CS-0281582
• 2-p-tolylethanethioamide
• 2-(p-Tolyl)ethanethioamide
• 97426-53-4
• EN300-1263907
• SCHEMBL4879318
• 2-(p-Tolyl)thioacetamide, AldrichCPR
• Maybridge1_003524
• AKOS000163054
• ALBB-034272
• 2-(4-methylphenyl)ethanethioamide

• MDL： MFCD00278201
• Inchi： 1S/C9H11NS/c1-7-2-4-8(5-3-7)6-9(10)11/h2-5H,6H2,1H3,(H2,10,11)
• InChI Key： NDIXABMZJKQGHJ-UHFFFAOYSA-N
• SMILES： S=C(CC1C=CC(C)=CC=1)N

Computed Properties

• Exact Mass: 165.06100
• Monoisotopic Mass: 165.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.7
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Color/Form: White or cream crystalline powder
• Density: 1.122
• Melting Point: 111-114°C
• Boiling Point: 294.8°Cat760mmHg
• Flash Point: 132.1°C
• Refractive Index: 1.616
• PSA: 58.11000
• LogP: 2.52390
• Solubility: Insoluble in water

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes